Cas no 84604-84-2 (4,5-Dibromo-2-(4-nitrophenoxy)phenol)
84604-84-2 structure
Product Name:4,5-Dibromo-2-(4-nitrophenoxy)phenol
CAS No:84604-84-2
MF:C12H7Br2NO4
MW:388.996281862259
CID:731699
PubChem ID:3020003
Update Time:2025-04-19
4,5-Dibromo-2-(4-nitrophenoxy)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-2-(4-nitrophenoxy)phenol
- NS00038578
- 84604-84-2
- DTXSID10233600
- EINECS 283-368-7
-
- Inchi: 1S/C12H7Br2NO4/c13-9-5-11(16)12(6-10(9)14)19-8-3-1-7(2-4-8)15(17)18/h1-6,16H
- InChI Key: SOCIRCCLOXVPNG-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])O)Br
Computed Properties
- Exact Mass: 388.872136
- Monoisotopic Mass: 386.874183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
- XLogP3: 4.3
Experimental Properties
- Density: 1.919
- Boiling Point: 420.6°C at 760 mmHg
- Flash Point: 208.2°C
- Refractive Index: 1.679
4,5-Dibromo-2-(4-nitrophenoxy)phenol Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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